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Compound of Interest

Compound Name: Necrostatin-34

Cat. No.: B7776735 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Necrostatin-34 is a potent and specific inhibitor of Receptor-Interacting Protein

Kinase 1 (RIPK1), a key mediator of necroptotic cell death. Accurate and consistent

preparation of Necrostatin-34 stock solutions is crucial for reliable experimental outcomes in

the study of necroptosis and related signaling pathways. This document provides a detailed

protocol for the preparation, storage, and handling of Necrostatin-34 stock solutions using

Dimethyl Sulfoxide (DMSO) as the solvent.

Physicochemical Properties and Storage
Recommendations
Proper handling and storage of Necrostatin-34 are essential to maintain its stability and

activity. The following table summarizes key quantitative data for Necrostatin-34.
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Property Value Citations

Molecular Formula C₁₈H₁₆N₄O₂S₂ [1][2][3]

Molecular Weight 384.48 g/mol [1][2][4]

Appearance Solid [5]

Purity ≥98% [6]

Solubility in DMSO 125 mg/mL (325.11 mM) [2][4][7]

Storage of Solid

Store at 4°C, protected from

light. For long-term storage,

-20°C is recommended.

[2][3][5]

Storage of Solution

Aliquot and store at -80°C for

up to 1 year, or at -20°C for up

to 1 month. Avoid repeated

freeze-thaw cycles.

[2][4]

Experimental Protocol: Preparation of a 10 mM
Necrostatin-34 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Necrostatin-34 in DMSO.

Adjustments to the final concentration can be made by modifying the initial mass of

Necrostatin-34 and the volume of DMSO accordingly.

Materials and Equipment
Necrostatin-34 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber vials

Pipettes and sterile pipette tips
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Vortex mixer

Water bath sonicator (recommended)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure
Pre-weighing Preparations:

Ensure all equipment is clean and dry.

Allow the Necrostatin-34 vial to equilibrate to room temperature before opening to

prevent condensation of moisture.

Work in a well-ventilated area or a chemical fume hood.

Weighing Necrostatin-34:

Tare the analytical balance with a clean microcentrifuge tube.

Carefully weigh the desired amount of Necrostatin-34 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 3.845 mg of Necrostatin-34.

Calculation: Mass (mg) = Desired Concentration (mM) * Volume (L) * Molecular Weight (

g/mol ) Mass (mg) = 10 mmol/L * 0.001 L * 384.48 g/mol = 3.845 mg

Dissolution in DMSO:

Add the appropriate volume of DMSO to the microcentrifuge tube containing the weighed

Necrostatin-34. To prepare a 10 mM solution with 3.845 mg of Necrostatin-34, add 1 mL

of DMSO.

Cap the tube securely.

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes.
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For complete dissolution, sonication in a water bath for 10-15 minutes is recommended.[2]

[4][7] Visually inspect the solution to ensure no solid particles remain. The solution should

be clear.

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or amber vials to minimize freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For long-term storage (up to one year), store the aliquots at -80°C.[4] For short-term

storage (up to one month), -20°C is suitable.[2]
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Caption: Simplified necroptosis signaling pathway initiated by TNFα, highlighting the inhibitory

action of Necrostatin-34 on RIPK1 within the necrosome.
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Caption: Experimental workflow for the preparation of a Necrostatin-34 stock solution in

DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Necrostatin-34|375835-43-1|COA [dcchemicals.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. Necrostatin-34 Datasheet DC Chemicals [dcchemicals.com]

4. Necrostatin-34 | RIP kinase | TargetMol [targetmol.com]

5. Necrostatin-34 | RIPK1 inhibitor | Probechem Biochemicals [probechem.com]

6. caymanchem.com [caymanchem.com]

7. glpbio.com [glpbio.com]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Necrostatin-34 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7776735#preparing-necrostatin-34-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b7776735?utm_src=pdf-body
https://www.benchchem.com/product/b7776735?utm_src=pdf-custom-synthesis
https://dcchemicals.com/coa/COA_DC57083.html
https://file.medchemexpress.com/batch_PDF/HY-132203/Necrostatin-34-DataSheet-MedChemExpress.pdf
https://dcchemicals.com/product_show-Necrostatin-34.html?datasheet=datasheet
https://www.targetmol.com/compound/Necrostatin-34
https://probechem.com/products_Necrostatin-34.html
https://www.caymanchem.com/product/37735/necrostatin-34
https://www.glpbio.com/sp/necrostatin-34.html
https://www.benchchem.com/product/b7776735#preparing-necrostatin-34-stock-solution-with-dmso
https://www.benchchem.com/product/b7776735#preparing-necrostatin-34-stock-solution-with-dmso
https://www.benchchem.com/product/b7776735#preparing-necrostatin-34-stock-solution-with-dmso
https://www.benchchem.com/product/b7776735#preparing-necrostatin-34-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7776735?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7776735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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